Cas no 81957-22-4 (3-nitro-2-(propan-2-yloxy)benzoic Acid)

• Product Name: 3-nitro-2-(propan-2-yloxy)benzoic Acid
• CAS No: 81957-22-4
• Molecular Formula: C₁₀H₁₁NO₅
• Molecular Weight: 225.19804
• MDL: MFCD26046235
• CID: 730480
• PubChem ID: 235658

3-nitro-2-(propan-2-yloxy)benzoic Acid Properties

Names and Identifiers

• Benzoic acid,2-(1-methylethoxy)-3-nitro-
• 3-nitro-2-propan-2-yloxybenzoic acid
• Z1612962825
• AKOS033698506
• NSC37274
• EN300-192492
• DTXSID30284457
• 3-nitro-2-(propan-2-yloxy)benzoicacid
• A1-29884
• NSC-37274
• (1-methylethyl)oxyl-3-nitrobenzoic acid
• 3-nitro-2-(propan-2-yloxy)benzoic acid
• 81957-22-4
• IVVRRWKNAJCNEZ-UHFFFAOYSA-N

• MDL： MFCD26046235
• InChIKey： IVVRRWKNAJCNEZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO5/c1-6(2)16-9-7(10(12)13)4-3-5-8(9)11(14)15/h3-6H,1-2H3,(H,12,13)
• SMILES： CC(C)OC1=C(C=CC=C1[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 225.064
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.064
• Heavy Atom Count: 16
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Refractive Index: 1.563
• Boiling Point: 380.8°C at 760 mmHg
• Flash Point: 184.1°C
• Density: 1.315

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives